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Compound of Interest

Compound Name: Oil blue N
CAS No.: 2646-15-3
Cat. No.: B1585557

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Oil Blue N, a dye commonly used in
laboratory settings for the visualization of lipids. This document outlines its chemical and
physical properties, molecular structure, and a representative protocol for its application in
histological staining.

Core Compound Information
Chemical Name: 1,4-bis(pentylamino)anthracene-9,10-dione
Synonyms: Solvent Blue 14, Oil Blue N[1]

CAS Number: 2646-15-3[1]

Oil Blue N is an anthraquinone-based dye recognized for its application as a histology stain
that binds to lipids.[1] It is utilized to stain fatty substances in animal tissues, rendering them a
dark blue color when applied in supersaturated solutions of dilute isopropanol.[2]

Molecular Structure
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The molecular structure of Oil Blue N is characterized by a central anthraquinone core with two

pentylamino substituents at the 1 and 4 positions.

Molecular Formula: C24H30N202[1]

SMILES (Simplified Molecular Input Line Entry System):
CCCCCNclcec(NCCCCC)c2C(=0)c3cecec3C(=0)c12[3]

INChl (International Chemical Identifier): InChl=1S/C24H30N202/c1-3-5-9-15-25-19-13-14-
20(26-16-10-6-4-2)22-21(19)23(27)17-11-7-8-12-18(17)24(22)28/h7-8,11-14,25-26H,3-6,9-

10,15-16H2,1-2H3[3]

Physicochemical and Quantitative Data

A summary of the key quantitative data for Oil Blue N is presented in the table below for easy

reference and comparison.

Property Value Source
CAS Number 2646-15-3 [1]
Molecular Formula C24H30N202 [1]
Molecular Weight 378.51 g/mol [1]
Appearance Dark blue powder [3]
Melting Point 112-114 °C [3]
Insoluble in water. Soluble in
acetone (1%, turbid, blue to
Solubility very deep blue), Butyl acetate, [3114]

Cellosolve, and toluene.

Slightly soluble in alcohol.

Absorption Maxima (Amax)

596 nm, 644 nm (secondary)

[3]

Colour Index Number

61555

[3]
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Experimental Protocol: Histological Staining of
Lipids

The following is a representative protocol for the staining of lipids in frozen tissue sections
using Oil Blue N. This protocol is based on general lipid staining techniques, as a highly

specific, detailed protocol for Oil Blue N is not readily available. Researchers should optimize
this protocol for their specific tissues and experimental conditions.

Materials:

Oil Blue N (Solvent Blue 14) powder

 |sopropanol (60% and 99%)

« Distilled water

e Formalin (10%) for fixation

¢ Agueous mounting medium (e.g., glycerin jelly)

e Microscope slides

e Coplin jars or staining dishes

« Filter paper

Procedure:

e Preparation of Staining Solution:

o Prepare a stock solution by dissolving 0.5 g of Oil Blue N in 100 mL of 99% isopropanol.
o To prepare the working solution, mix 6 mL of the stock solution with 4 mL of distilled water.
o Allow the working solution to stand for 10-15 minutes and then filter it before use.

o Tissue Preparation:
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[e]

Cut frozen tissue sections at a thickness of 8-10 um using a cryostat.

o

Mount the sections on clean microscope slides.

[¢]

Fix the sections in 10% formalin for 5-10 minutes.

[¢]

Rinse the slides briefly with running tap water, followed by a quick rinse in distilled water.
e Staining:

o Immerse the slides in 60% isopropanol for 3-5 minutes.

o Transfer the slides to the filtered Oil Blue N working solution and stain for 10-15 minutes.
 Differentiation and Counterstaining:

o Remove the slides from the staining solution and briefly rinse with 60% isopropanol to
remove excess stain.

o Wash the slides thoroughly with distilled water.

o If nuclear counterstaining is desired, slides can be lightly stained with a suitable nuclear
stain like Mayer's Hematoxylin.

e Mounting:
o Coverslip the stained sections using an agqueous mounting medium.
Expected Results:
e Lipid droplets: Dark blue
» Nuclei (if counterstained): Color corresponding to the counterstain (e.g., blue or red)

Experimental Workflow Diagram

The following diagram illustrates the key steps in the histological staining of lipids using Oil
Blue N.
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Experimental Workflow for Oil Blue N Lipid Staining
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Caption: Workflow for Lipid Staining with Oil Blue N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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